Alteplase
Overview
Description
Alteplase is a biosynthetic form of human tissue-type plasminogen activator. It is a thrombolytic medication used to treat acute ischemic stroke, acute ST-elevation myocardial infarction, pulmonary embolism associated with low blood pressure, and blocked central venous catheter . This compound is synthesized via recombinant DNA technology in Chinese hamster ovary cells and is the same as the normal human plasminogen activator produced in vascular endothelial cells .
Preparation Methods
Alteplase is synthesized using recombinant DNA technology. The gene encoding human tissue-type plasminogen activator is inserted into Chinese hamster ovary cells, which then produce the protein . The production process involves several steps:
Gene Cloning: The gene for human tissue-type plasminogen activator is cloned into an expression vector.
Cell Culture: Chinese hamster ovary cells are transfected with the expression vector and cultured in a suitable medium.
Protein Expression: The cells express the human tissue-type plasminogen activator protein, which is then secreted into the culture medium.
Purification: The protein is purified from the culture medium using techniques such as chromatography.
Formulation: The purified protein is formulated into a lyophilized powder for injection
Chemical Reactions Analysis
Alteplase undergoes several types of chemical reactions, primarily related to its function as a thrombolytic agent:
Hydrolysis: This compound cleaves plasminogen to form plasmin, an enzyme involved in the degradation of fibrin clots.
Binding Reactions: This compound binds to fibrin in a blood clot and activates the clot-bound plasminogen.
Enzymatic Reactions: The conversion of plasminogen to plasmin involves the cleavage of specific peptide bonds.
Common reagents and conditions used in these reactions include physiological pH and temperature, as well as the presence of fibrin and plasminogen . The major product formed from these reactions is plasmin, which degrades fibrin clots .
Scientific Research Applications
Alteplase has a wide range of scientific research applications:
Medicine: This compound is used in the treatment of acute ischemic stroke, acute myocardial infarction, and pulmonary embolism.
Biology: This compound is used in research to study the mechanisms of fibrinolysis and thrombolysis.
Chemistry: This compound is used in biochemical assays to study enzyme kinetics and protein interactions.
Mechanism of Action
Alteplase exerts its effects by binding to fibrin in a blood clot and activating the clot-bound plasminogen . This conversion of plasminogen to plasmin involves the cleavage of specific peptide bonds . Plasmin then degrades the fibrin matrix of the clot, leading to clot dissolution and restoration of blood flow . The molecular targets of this compound include fibrin and plasminogen, and the pathways involved are those related to fibrinolysis and thrombolysis .
Comparison with Similar Compounds
Alteplase is often compared with other thrombolytic agents such as tenecteplase, reteplase, and desmoteplase . These compounds also function as tissue plasminogen activators but have different pharmacokinetic properties and administration protocols . For example:
Tenecteplase: A modified form of this compound with a longer half-life and higher fibrin specificity.
Reteplase: A recombinant plasminogen activator with a longer half-life and simpler administration protocol.
Desmoteplase: A plasminogen activator derived from vampire bat saliva, with high fibrin specificity and a longer half-life.
This compound is unique in its widespread use and established efficacy in the treatment of acute ischemic stroke, myocardial infarction, and pulmonary embolism .
Properties
CAS No. |
105857-23-6 |
|---|---|
Molecular Formula |
C19H20O5 |
Molecular Weight |
0 |
Origin of Product |
United States |
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